3-amino-2-propyl-4(3H)-quinazolinone

• IUPAC Name: 3-amino-2-propylquinazolin-4-one
• InChI: InChI=1S/C11H13N3O/c1-2-5-10-13-9-7-4-3-6-8(9)11(15)14(10)12/h3-4,6-7H,2,5,12H2,1H3
• InChI Key: CXGQPWUJPOEWIF-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NC2=CC=CC=C2C(=O)N1N
• Molecular Formula: C11H13N3O
• Molecular Weight: 203.24 g/mol

Description

3-amino-2-propyl-4(3H)-quinazolinone is a heterocyclic compound that has been extensively studied due to its potential applications in medicinal chemistry. It is a derivative of quinazolinone, which is a common structural motif found in many bioactive compounds.

Scientific Research Applications

Chemical Synthesis and Reactions

3-Amino-2-Propyl-4(3H)-Quinazolinone and its derivatives have been extensively studied in chemical synthesis. For instance, lithiation of this compound and its analogues with n-butyllithium and LDA has been performed, enabling the synthesis of various 2-substituted derivatives (Smith et al., 1996). These lithiated compounds react with different electrophiles to yield diverse substituted derivatives. This process provides access to a range of substituted 3-(methylamino)-2-alkyl-4(3H)-quinazolinones through a general procedure.

Biological Activities

This compound has been synthesized and evaluated for various biological activities. One study synthesized novel derivatives and screened them for antimicrobial activities (Ammar et al., 2011). Another research synthesized several 3-amino-4(3H)-quinazolinones and tested their anticonvulsant activity in mice (Kornet et al., 1983). Moreover, quinazolinone derivatives have demonstrated cytotoxic effects against cancer cell lines (Hassanzadeh et al., 2019).

Synthesis Methodologies

Innovative synthesis methodologies for 4(3H)-quinazolinone derivatives have been developed. Ultrasonic irradiation has been utilized for rapid and efficient synthesis, offering advantages like shorter reaction times and improved yields (Heravi et al., 2009). Another method involves a metal-free synthesis approach, which is efficient and environmentally friendly (Mirza, 2016).

Pharmacological Applications

This compound derivatives are significant in medicinal chemistry due to their broad range of pharmacological activities. These activities include antimalarial, antitumor, anticonvulsant, antimicrobial, and anti-inflammatory properties (He et al., 2014). Additionally, their synthesis and antibacterial activities have been investigated, showing significant efficacy against various bacterial strains (Osarumwense et al., 2021).